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Compound of Interest

Compound Name: Fmoc-Tyr(SO3nP)-OH

Cat. No.: B1474383

An In-depth Technical Guide to Fmoc-Tyr(SO3H)-OH and its Salts for Peptide Synthesis

Introduction

Tyrosine O-sulfation is a crucial post-translational modification that occurs in the trans-Golgi
network, impacting a vast array of secreted and transmembrane proteins. This modification is
catalyzed by tyrosylprotein sulfotransferases (TPSTs) and plays a pivotal role in modulating
protein-protein interactions that govern numerous biological processes, including inflammatory
responses, leukocyte adhesion, viral entry, and hormone regulation.[1][2] The synthesis of
peptides containing sulfotyrosine (sY) is essential for studying these interactions and for
developing novel therapeutics.

Fmoc-Tyr(SO3H)-OH and its salts are key building blocks used in solid-phase peptide
synthesis (SPPS) to incorporate sulfotyrosine into peptide sequences. However, the inherent
acid lability of the sulfate ester group presents significant challenges, necessitating specialized
strategies for its successful integration and subsequent handling. This guide provides a
comprehensive overview of Fmoc-Tyr(SO3H)-OH, its properties, synthesis, and application in
peptide chemistry, with a focus on experimental protocols and workflows for research
professionals.

Compound Identification and Physicochemical
Properties
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The most commonly used derivatives in peptide synthesis are the free acid and its sodium salt,
which enhances stability and handling.

Fmoc-Tyr(SO3H)-OH
Property Fmoc-Tyr(SO3H)-OH

Sodium Salt
CAS Number 181952-24-9[3][4][5][6][7] 106864-37-3[8][9]
Molecular Formula C24H21NO8S[3][4][6] C24H20NNaO8S|8]
Molecular Weight 483.49 g/mol [5][6][7] 505.47 g/mol [8]
Purity Typically >98%][5]
Appearance White to off-white powder White to off-white powder
Storage -15°C[8] -10 to -25°C

Synthesis and Experimental Protocols

The direct incorporation of Fmoc-Tyr(SO3H)-OH requires careful handling due to the acid-
sensitive nature of the sulfate group. The sodium salt is often preferred for its improved
stability.

Protocol 1: Synthesis of Fmoc-Tyr(SO3Na)-OH

This protocol is adapted from established methods for the sulfation of Fmoc-Tyrosine.[10]
Materials:

e Fmoc-Tyr-OH

o DMF/SO3 complex (Sulfur trioxide dimethylformamide complex)

e Pyridine

» Dioxane

e 5% aqueous Na2CO3 solution
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e Deionized water
Procedure:

e Dissolve Fmoc-Tyr-OH (1.0 equivalent) in a solvent mixture of DMF/pyridine/dioxane (e.g.,
8:2:1 vIvIv).

e Add the DMF/SO3 complex (approximately 3.0 equivalents) to the solution in one portion.
 Stir the reaction mixture at room temperature overnight.

e Remove the solvent under reduced pressure (in vacuo).

o Dissolve the resulting residue in ice-cold deionized water.

o Adjust the pH of the solution to 6.5 by slowly adding a 5% aqueous Na2CO3 solution over
one hour.

o Lyophilize (freeze-dry) the solution to obtain the crude product.

» Purify the product by dissolving the residue in DMF, filtering out any insoluble materials, and
removing the solvent to yield Fmoc-Tyr(SO3Na)-OH.
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Synthesis of Fmoc-Tyr(SO3Na)-OH

1. Dissolve Fmoc-Tyr-OH
in DMF/Pyridine/Dioxane

(2. Add DMF/SO3 Complea

(3. Stir Overnight at RT)

4. Evaporate Solvent

G. Redissolve in Cold HZO)

6. Neutralize to pH 6.5
with Na2CO3

(7. Lyophilize)

(8. Purify from DMF)
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2-Chlorotrityl Resin

Fmoc Deprotection
(20% Piperidine/DMF)

Couple Next
Fmoc-AA-OH

Fmoc Deprotection
(20% Piperidine/DMF)

Couple Fmoc-Tyr(SO3Na)-OH
(e.g., PyBOP activation)

Mild Acid Cleavage
(e.g., ACOH/TFE/DCM)

RP-HPLC Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://experiments.springernature.com/articles/10.1038/nmeth1056
https://experiments.springernature.com/articles/10.1038/nmeth1056
https://www.biosyn.com/tew/Sulfated-Tyrosine-Peptides-or-Sulfotyrosine-Peptide.aspx
https://www.peptide.com/product/fmoc-tyrso3h-oh-181952-24-9/
https://www.echemi.com/products/pd180521118681-fmoc-tyrso3h-oh.html
https://www.apeptides.com/en/h-pd-13296.html
https://www.a2bchem.com/181952-24-9.html
https://www.chemsrc.com/en/cas/181952-24-9_845908.html
https://www.chemwhat.com/fmoc-tyrso3h-oh-sodium-salt-cas-106864-37-3/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7712463.htm
https://www.thieme-connect.de/products/ebooks/lookinside/10.1055/b-0035-112900
https://www.benchchem.com/product/b1474383#cas-number-for-fmoc-tyr-so3h-oh-and-its-salts
https://www.benchchem.com/product/b1474383#cas-number-for-fmoc-tyr-so3h-oh-and-its-salts
https://www.benchchem.com/product/b1474383#cas-number-for-fmoc-tyr-so3h-oh-and-its-salts
https://www.benchchem.com/product/b1474383#cas-number-for-fmoc-tyr-so3h-oh-and-its-salts
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1474383?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1474383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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